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Compound of Interest

Compound Name:
Alpha-(trichloromethyl)-4-

pyridineethanol

Cat. No.: B158143 Get Quote

Unable to Identify "PETCM"
A thorough search for "PETCM" in scientific and public databases has yielded no specific

molecule, protein, or signaling pathway with this designation. The search results primarily relate

to two broader areas:

Positron Emission Tomography (PET): A non-invasive imaging technique used in drug

discovery and development to visualize and quantify molecular processes in the body.[1][2]

PET imaging helps in understanding drug-receptor engagement, pharmacokinetic profiles,

and pharmacodynamic effects of new drug candidates.[1]

Protein Characterization: A wide range of analytical techniques used to determine the

structure, function, and properties of proteins. These methods are crucial in

biopharmaceutical development to ensure the safety and efficacy of protein-based drugs.[3]

[4][5]

The term "PETCM" does not appear to be a standard or publicly recognized acronym in the

fields of molecular biology, pharmacology, or drug development. It is possible that "PETCM" is:

A novel or recently discovered entity that has not yet been publicly disclosed or published.

An internal codename or abbreviation used within a specific research institution or company.

A typographical error in the user's request.
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Without further clarification or a specific reference to a publication, patent, or other source

material describing PETCM, it is not possible to provide the requested in-depth technical guide.

To proceed, please provide additional context or verify the exact name of the molecule or

process of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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